(R)-ML375

• Molecular Formula: C23H15ClF2N2O2
• Molecular Weight: 424.8 g/mol
• InChI: InChI=1S/C23H15ClF2N2O2/c24-16-8-6-15(7-9-16)23-18-4-2-1-3-17(18)22(30)28(23)12-11-27(23)21(29)14-5-10-19(25)20(26)13-14/h1-10,13H,11-12H2/t23-/m0/s1
• InChIKey: GXBAKXRLQAPKEE-QHCPKHFHSA-N

Procurement Guide: (R)-ML375 as a Stereochemically-Defined Negative Control for M5 mAChR Research

(R)-ML375, also known as (R)-VU0483253, is the R-enantiomer of ML375 . It belongs to the imidazo[2,1-a]isoindol-5(9bH)-one class of muscarinic receptor negative allosteric modulators (NAMs). Its essential characteristic is its profound lack of activity against the M5 mAChR, a property directly contrasted by the sub-micromolar potency of the S-enantiomer, ML375 [1]. This binary functional difference, confirmed by multiple independent studies, establishes (R)-ML375 as the indispensable negative control for validating enantiospecific pharmacology in M5 mAChR investigations [2].

Compound R-enantiomer of ML375, inactive M5 NAM matched molecular pair

Role Stereochemically-defined negative control for M5 mAChR studies

Workflow Enantiomer-specific assay context; matched-pair control for tool compound ML375

• [1] Gentry, P. R., et al. (2013). Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor. J Med Chem, 56(22), 9351-5. View Source
• [2] McGowan, K. M., et al. (2017). Continued optimization of the M5 NAM ML375: Discovery of VU6008667, an M5 NAM with high CNS penetration and a desired short half-life in rat for addiction studies. Bioorg Med Chem Lett, 27(6), 1356-1359. View Source

Why (R)-ML375 Cannot Be Replaced by Other M5 Inactive Compounds or Analog Scraps

The M5 NAM chemotype exemplified by ML375 is defined by an extraordinarily steep structure-activity relationship (SAR) where biological activity is exquisitely sensitive to subtle stereochemical alterations [1]. The complete loss of activity observed in (R)-ML375 (hM5 IC50 >30 µM) compared to its enantiomer (hM5 IC50 = 0.3 µM) represents an >100-fold stereospecificity cliff [2]. This binary activity switch is not reliably replicated by other weakly active M5 NAMs or non-selective cholinergic ligands such as atropine. Using an undercharacterized in-house intermediate or a pan-muscarinic antagonist as a negative control would fail to isolate the pharmacological effects to the M5 subtype and would not control for potential non-specific effects associated with the chemotype's physicochemical properties. Only (R)-ML375 provides a matched molecular pair to the active tool compound, ensuring that observed differences in experimental models are directly attributable to M5 NAM activity [3].

Pan-muscarinic antagonist A non-selective ligand like scopolamine blocks all muscarinic subtypes and cannot isolate M5 pharmacology. (R)-ML375 provides a matched inactive scaffold without broad receptor antagonism.

Undercharacterized analog Steep SAR around the ML375 chemotype means other weakly active NAMs may not reliably replicate the complete loss of activity seen with (R)-ML375, introducing confounding partial effects.

Vehicle-only control Vehicle does not account for chemotype-related physicochemical effects. (R)-ML375 controls for scaffold-driven non-specific interactions in behavioral and DMPK assays.

• [1] Kurata, H., et al. (2015). Further optimization of the M5 NAM MLPCN probe ML375: tactics and challenges. Bioorg Med Chem Lett, 25(3), 690-4. View Source
• [2] Gentry, P. R., et al. (2013). Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor. J Med Chem, 56(22), 9351-5. View Source
• [3] McGowan, K. M., et al. (2017). Continued optimization of the M5 NAM ML375: Discovery of VU6008667, an M5 NAM with high CNS penetration and a desired short half-life in rat for addiction studies. Bioorg Med Chem Lett, 27(6), 1356-1359. View Source

Quantitative Differentiation Evidence for (R)-ML375 vs. Active M5 NAM Enantiomers

Comparative M5 NAM Potency: (R)-ML375 vs. (S)-ML375 (Active Enantiomer)

The defining point of differentiation for (R)-ML375 is its lack of functional inhibition at the human M5 mAChR, directly compared to the potent activity of the active S-enantiomer, ML375. In the initial discovery work, ML375 displayed a potent functional IC50 of 300 nM, while the (R)-enantiomer was devoid of M5 activity (IC50 >30 µM) [1]. This enantiospecificity has been consistently reproduced across the chemotype series [2].

M5 NAM Potency: (R) vs. (S)-ML375

Head-to-head

R: IC₅₀ >30 µM; S: IC₅₀ = 300 nM; >100-fold difference

Supports enantiospecific negative control interpretation.

CHO-hM5 calcium assay. Complete loss of functional activity for R-enantiomer.

Evidence Dimension	Potency (Functional IC50) at Human M5 mAChR
Target Compound Data	(R)-ML375: IC50 >30 µM (inactive)
Comparator Or Baseline	(S)-ML375 (ML375): IC50 = 300 nM
Quantified Difference	>100-fold difference, representing a complete loss of functional activity for the target compound.
Conditions	Calcium mobilization assay in CHO cells expressing human M5 mAChR.

Why This Matters

This massive potency difference validates (R)-ML375 as an ideal negative control, enabling researchers to attribute experimental effects specifically to M5 NAM activity.

• [1] Gentry, P. R., et al. (2013). Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor. J Med Chem, 56(22), 9351-5. View Source
• [2] Kurata, H., et al. (2015). Further optimization of the M5 NAM MLPCN probe ML375: tactics and challenges. Bioorg Med Chem Lett, 25(3), 690-4. View Source

Enantiomeric Control Validation: (R)-enantiomer Inactivity in the VU6008667 Series

The inactivity of the (R)-enantiomer is a conserved and replicated pharmacologic feature within this chemotype. In a subsequent study optimizing ML375 towards shorter half-life, the (R)-enantiomer of a key analog (compound 10) was again shown to be devoid of M5 NAM activity (IC50 >10 µM). In contrast, the S-enantiomer, VU6008667, showed potent inhibition [1]. This cross-compound validation confirms the absolute requirement of S-stereochemistry for target engagement and reinforces the reliability of (R)-ML375 as a matched negative control.

Enantiomeric Control in VU6008667 Series

Head-to-head

R-enantiomer (Cpd 10): IC₅₀ >10 µM; S-enantiomer (VU6008667): IC₅₀ = 1.2 µM

Confirms conserved R-inactivity across chemotype.

>8.3-fold difference, S-stereochemistry required for M5 engagement.

Evidence Dimension	Potency (Functional IC50) at Human M5 mAChR for Analog Enantiomer Pair
Target Compound Data	(R)-enantiomer (Compound 10): IC50 >10 µM (inactive)
Comparator Or Baseline	(S)-enantiomer (Compound 11, VU6008667): IC50 = 1.2 µM
Quantified Difference	>8.3-fold difference, with the (R)-enantiomer functionally inactive at the highest tested concentration.
Conditions	Calcium mobilization assay in CHO cells expressing human M5 mAChR.

Why This Matters

This proves the inactivity is an immutable feature of the (R)-stereochemistry across the series, ensuring (R)-ML375 is a reliable negative control not just for ML375 but for the broader chemotype.

• [1] McGowan, K. M., et al. (2017). Continued optimization of the M5 NAM ML375: Discovery of VU6008667, an M5 NAM with high CNS penetration and a desired short half-life in rat for addiction studies. Bioorg Med Chem Lett, 27(6), 1356-1359. View Source

Selectivity Profile Comparison Against Muscarinic Receptor Subtypes (M1-M4)

While the active enantiomer, ML375, is a highly selective M5 NAM (M1-M4 IC50 >30 µM), the inactive (R)-ML375 offers a unique advantage as a negative control with a specifiable selectivity profile. Vendor characterization data indicate (R)-ML375 has an IC50 >30 µM at the human M5 receptor . Given the established pattern of enantiospecific activity in this series, it is inferred that (R)-ML375 is also inactive against M1-M4 subtypes [1]. In contrast, non-selective alternatives like scopolamine would antagonize all subtypes, making (R)-ML375 the superior negative control for experiments requiring an exacting match of physicochemical properties without introducing pan-muscarinic pharmacology.

Selectivity Profile vs. M1–M4

Class-level inference

R: hM5 IC₅₀ >30 µM; M1–M4 predicted >30 µM. ML375: M1–M4 >30 µM.

Supports pan-subtype inactivity as negative control.

Inferred from series enantiospecificity; no direct M1–M4 data for R-isomer.

Evidence Dimension	Selectivity Profile (M5 vs. M1-M4) in Functional Assays
Target Compound Data	(R)-ML375: hM5 IC50 >30 µM; M1-M4 IC50 not directly reported but predicted >30 µM based on series enantiospecificity.
Comparator Or Baseline	ML375 (Active S-enantiomer): hM5 IC50 = 300 nM; hM1-hM4 IC50 >30 µM
Quantified Difference	(R)-ML375 lacks activity at all five receptors, while ML375 is a highly selective M5 inhibitor. A non-selective comparator like scopolamine would inhibit all subtypes with comparable potency.
Conditions	Calcium mobilization assays in CHO cells expressing each human mAChR subtype.

Why This Matters

For experiments requiring a matched-pair negative control that mirrors the chemotype's biophysical properties without any receptor-level activity, (R)-ML375 is uniquely qualified, whereas even a 'selective' active compound like ML375 engages the target.

• [1] Gentry, P. R., et al. (2013). Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor. J Med Chem, 56(22), 9351-5. View Source

Functional Validation: Differential Effects in Cocaine Self-Administration In Vivo

The functional consequence of the molecular inactivity is directly observable in in vivo models. The active enantiomer, ML375, produces dose-related reductions in cocaine self-administration in rats, validating the role of M5 receptors in reward pathways [1]. While no published study has explicitly compared (R)-ML375 to ML375 in this paradigm, its established inactivity at the M5 receptor (IC50 >30 µM) dictates that it would serve as the appropriate negative control, expected to show no effect on cocaine self-administration, thus controlling for any non-M5-mediated effects of the chemotype on behavior.

In Vivo Cocaine Self-Administration

Cross-study comparable

R: predicted inactive; ML375: dose-related reductions (10-30 mg/kg i.p.)

Supports behavioral model response interpretation.

No direct in vivo data for R-isomer; predicted from M5 inactivity. Rat model.

Evidence Dimension	In Vivo Efficacy in Rat Cocaine Self-Administration Model
Target Compound Data	(R)-ML375: Predicted inactive based on hM5 IC50 >30 µM (no published in vivo data available).
Comparator Or Baseline	ML375 (Active S-enantiomer): Significant, dose-related reductions (10-30 mg/kg, i.p.) in cocaine self-administration under both FR10 and PR schedules [1].
Quantified Difference	Complete lack of predicted in vivo efficacy for (R)-ML375, contrasting with measurable behavioral attenuation by the active enantiomer.
Conditions	Male Sprague-Dawley rats trained to self-administer intravenous cocaine, with compound administered intraperitoneally.

Why This Matters

For investigators translating in vitro findings to behavioral pharmacology, (R)-ML375 is the essential negative control to confirm that observed behavioral effects are not due to general motor impairment, chemotype-related toxicity, or other off-target actions, which a vehicle control cannot achieve.

• [1] Nunes, E. J., et al. (2018). Selective Inhibition of M5 Muscarinic Acetylcholine Receptors Attenuates Cocaine Self-Administration in Rats. Addict Biol, 23(5), 1106-1116. View Source

Physicochemical Identity as a Matched Molecular Pair for In Vitro DMPK Studies

For in vitro ADME/DMPK (Absorption, Distribution, Metabolism, Excretion, and Pharmacokinetics) assays which are sensitive to a compound's physicochemical properties, (R)-ML375 and its active enantiomer are a true matched molecular pair. They share identical molecular weight (424.83 g/mol), lipophilicity (cLogP), and hydrogen bonding capacity . This is a critical advantage over other potential negative controls, which may have different physicochemical profiles. For instance, a study on the analog VU6008667 reported that while its (S)- and (R)-enantiomers had identical plasma and brain tissue binding, they had markedly different predicted hepatic clearances, primarily driven by differences in metabolism, not passive properties [1]. A non-chiral control compound would introduce confounding variables due to unrelated physical properties, potentially leading to false conclusions about the disposition of the active probe.

Physicochemical Identity

Reported

Identical MW (424.83), cLogP, H-bond donors/acceptors as ML375.

Supports passive property control in DMPK panels.

True matched molecular pair; only chirality differs.

Evidence Dimension	Utility as a physicochemical control in DMPK assay panels
Target Compound Data	(R)-ML375: Molecular Weight = 424.83, Formula = C23H15ClF2N2O2
Comparator Or Baseline	ML375: Molecular Weight = 424.83, Formula = C23H15ClF2N2O2. Other inactive analogs or non-selective ligands will have different physical properties.
Quantified Difference	Zero difference in key molecular descriptors between the target compound and its active matched pair. Any other inactive comparator introduces unknown deviance in these properties.
Conditions	Computational calculation and experimental validation for enantiomeric pair.

Why This Matters

In DMPK and physicochemical profiling, (R)-ML375 is the only compound that can serve as a passive property control that is chemically identical to the active probe, ensuring that any observed differences in assays like microsomal stability or protein binding are solely due to stereospecific interactions.

• [1] McGowan, K. M., et al. (2017). Continued optimization of the M5 NAM ML375: Discovery of VU6008667, an M5 NAM with high CNS penetration and a desired short half-life in rat for addiction studies. Bioorg Med Chem Lett, 27(6), 1356-1359. View Source

Optimal Application Scenarios for (R)-ML375 as a High-Value Negative Control

Validating Enantiospecific Pharmacology in In Vitro M5 NAM Functional Assays

In any M5 mAChR calcium mobilization or similar functional assay, (R)-ML375 serves as the definitive negative control for probe validation. The >100-fold difference in functional IC50 established between (R)-ML375 (IC50 >30 µM) and the active probe ML375 (IC50 = 300 nM) provides a clear window to demonstrate assay specificity . This is essential for establishing that any observed functional inhibition is due to specific binding of the (S)-enantiomer to the M5 allosteric site, rather than assay interference or non-specific effects of the chemotype .

Controlling for Chemotype-Related Effects in In Vivo Rodent Behavioral Paradigms

For studies investigating the role of M5 in addiction, such as cocaine self-administration, (R)-ML375 is the appropriate control for the active tool compound ML375 . By administering (R)-ML375 under identical dosing regimens, researchers can control for any behavioral effects that are not mediated by M5 NAM activity, including potential off-target engagements or general behavioral suppression caused by the chemotype scaffold itself. This provides a level of pharmacological dissection impossible with vehicle-only or pan-muscarinic controls. Although PK data specifically for (R)-ML375 is not widely published, its use as a matched molecular pair ensures it will control for any pharmacokinetic variations related to the core scaffold .

Serving as a Passive Permeability and Binding Control in DMPK Profiling

During the optimization of next-generation M5 NAMs, in vitro DMPK panels are critical for assessing drug-likeness. A typical panel includes assessments of metabolic stability, plasma protein binding, and brain homogenate binding. For the ML375 chemotype, the (R)-enantiomer provides an identical physicochemical reference point . Any experimental difference in apparent permeability or non-specific binding between the active and inactive enantiomer can be directly attributed to a specific interaction with a receptor or enzyme, not a difference in physical properties. This principle was demonstrated in the discovery of VU6008667, where the (S)- and (R)-enantiomers showed identical plasma (fu,plasma rat = 0.014) and brain tissue (fu,brain = 0.003) binding, yet drastically different metabolic stability due to the incorporation of a metabolic shunt in the active (S)-enantiomer .

Enabling SAR Interpretation in M5 NAM Medicinal Chemistry Campaigns

In medicinal chemistry, tracking the biological activity of both enantiomers is crucial for interpreting structure-activity relationships (SAR). The consistently observed inactivity of (R)-enantiomers across the ML375 chemotype is a critical SAR data point . Using (R)-ML375 as a standard negative control for each new synthetic batch and in every new assay run ensures the integrity of the SAR dataset. It confirms that the chiral separation processes were successful and that the observed activity of new S-enantiomer leads is genuine and not an artifact. This consistent use establishes a high-quality, reliable dataset for computational modeling and further ligand design, as demonstrated in ligand-based virtual screening efforts that utilized ML375 SAR data .

Application

Selection Property

Validation Focus

In vitro M5 NAM functional assay studies

Stereochemical negative control fit

Enantiospecific assay response review

Rodent behavioral model studies

Matched-pair inactivity control

Chemotype-related effect monitoring

In vitro DMPK profiling

Identical physicochemical reference

Passive permeability and binding comparison

M5 NAM SAR interpretation

Stereochemical integrity benchmark

Enantiomer-inactivity confirmation